Cas no 339105-55-4 (2-4-(2-Pyrimidinyloxy)phenylacetonitrile)

• Product Name: 2-4-(2-Pyrimidinyloxy)phenylacetonitrile
• CAS No: 339105-55-4
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• MDL: MFCD01443818
• CID: 1070951
• PubChem ID: 2764393
• Update Time: 2025-08-03

2-4-(2-Pyrimidinyloxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-Pyrimidinyloxy)phenyl]acetonitrile
• 2-[4-(pyrimidin-2-yloxy)phenyl]acetonitrile
• AC1MC9QJ
• AC1Q4S15
• AC1Q4S16
• Oprea1_307429
• pyrimidinyloxyphenylacetonitrile
• J-505865
• G29063
• CHEMBL1718641
• Z246261632
• CS-0252304
• EN300-59755
• SMR000549937
• HMS2880H08
• 2-(4-pyrimidin-2-yloxyphenyl)acetonitrile
• MFCD01443818
• AKOS005071318
• 2-(4-(Pyrimidin-2-yloxy)phenyl)acetonitrile
• MLS001166088
• DTXSID60377427
• DS-016334
• 8N-091
• 339105-55-4
• SB58976
• 2-4-(2-Pyrimidinyloxy)phenylacetonitrile

• MDL： MFCD01443818
• Inchi： 1S/C12H9N3O/c13-7-6-10-2-4-11(5-3-10)16-12-14-8-1-9-15-12/h1-5,8-9H,6H2
• InChI Key： VGLKSOKLHZULPY-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1C=CC(CC#N)=CC=1

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• Melting Point: 85-87°C

2-4-(2-Pyrimidinyloxy)phenylacetonitrile Security Information

• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT